Cas no 1803848-14-7 (3-Iodo-4-methyl-5-phenylpyridine)

• Product Name: 3-Iodo-4-methyl-5-phenylpyridine
• CAS No: 1803848-14-7
• MF: C₁₂H₁₀IN
• MW: 295.118975162506
• CID: 4906889
• Update Time: 2025-06-08

3-Iodo-4-methyl-5-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-4-methyl-5-phenylpyridine

• Inchi： 1S/C12H10IN/c1-9-11(7-14-8-12(9)13)10-5-3-2-4-6-10/h2-8H,1H3
• InChI Key： NAGHURUVEBJDHY-UHFFFAOYSA-N
• SMILES： IC1=CN=CC(C2C=CC=CC=2)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 177
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9

Additional information on 3-Iodo-4-methyl-5-phenylpyridine

Research Brief on 3-Iodo-4-methyl-5-phenylpyridine (CAS: 1803848-14-7): Recent Advances and Applications in Chemical Biology and Pharmaceutical Research

3-Iodo-4-methyl-5-phenylpyridine (CAS: 1803848-14-7) is a halogenated pyridine derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various biologically active molecules, including kinase inhibitors, receptor modulators, and other therapeutic agents. Its unique structural features, such as the iodine substituent and phenyl ring, make it a valuable scaffold for drug discovery and medicinal chemistry.

Recent studies have highlighted the role of 3-Iodo-4-methyl-5-phenylpyridine in the development of novel kinase inhibitors, particularly targeting tyrosine kinases involved in cancer progression. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a precursor in the synthesis of potent EGFR (Epidermal Growth Factor Receptor) inhibitors, showing promising results in preclinical models of non-small cell lung cancer (NSCLC). The iodine atom at the 3-position facilitates further functionalization via cross-coupling reactions, enabling the rapid generation of diverse compound libraries for structure-activity relationship (SAR) studies.

In addition to its applications in oncology, 3-Iodo-4-methyl-5-phenylpyridine has been explored in the context of central nervous system (CNS) drug discovery. A 2024 study in ACS Chemical Neuroscience reported its incorporation into novel dopamine receptor modulators, with potential implications for the treatment of Parkinson's disease and schizophrenia. The methyl and phenyl substituents were found to enhance blood-brain barrier permeability, a critical factor in CNS drug development.

The synthetic accessibility of 3-Iodo-4-methyl-5-phenylpyridine has also been a focus of recent research. A 2023 paper in Organic Letters described an improved palladium-catalyzed iodination protocol for its preparation, achieving higher yields and better regioselectivity compared to traditional methods. This advancement is expected to facilitate its broader adoption in medicinal chemistry campaigns.

From a safety and pharmacokinetic perspective, recent in vitro and in vivo studies have provided valuable data on the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of derivatives based on this scaffold. A 2024 report in Drug Metabolism and Disposition indicated favorable metabolic stability for several 3-Iodo-4-methyl-5-phenylpyridine-derived compounds, with moderate plasma protein binding and acceptable oral bioavailability in rodent models.

Looking ahead, the unique properties of 3-Iodo-4-methyl-5-phenylpyridine position it as a promising building block for future drug discovery efforts. Its compatibility with various cross-coupling reactions, combined with the growing understanding of its structure-activity relationships, suggests that this compound will continue to play an important role in the development of new therapeutic agents across multiple disease areas.